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Compound of Interest

Compound Name: K 41498

CAS No.: 434938-41-7

Cat. No.: B612433

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
K 41498 is a potent and highly selective antagonist of the corticotropin-releasing factor

receptor 2 (CRF2), with Ki values of 0.66 nM and 0.62 nM for human CRF2α and CRF2β

receptors, respectively.[1][2] Its high selectivity over the CRF1 receptor (Ki = 425 nM) makes it

a valuable tool for investigating the physiological and pathological roles of the CRF2 receptor

system.[1][2] As a peptide-based compound, proper handling and dissolution are paramount to

ensure its stability, activity, and the reproducibility of experimental results. This document

provides a detailed, evidence-based protocol for the dissolution of lyophilized K 41498 in both

sterile water and physiological saline, grounded in established principles of peptide chemistry

and supported by available product data.

Chemical and Physical Properties of K 41498
A thorough understanding of the physicochemical properties of K 41498 is the foundation for a

rational dissolution strategy.
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Property Value Source(s)

Molecular Weight 3632.26 g/mol [1]

Formula C₁₆₂H₂₇₆N₄₈O₄₆ [1]

Sequence

FHLLRKXIEIEKQEKEKQQAA

NNRLLLDTI (Modifications:

Phe-1 = D-Phe, X = Nle, Ile-30

= C-terminal amide)

[1]

Purity ≥95% (HPLC) [1][2]

Solubility in Water Up to 5 mg/mL [1][2]

Appearance Lyophilized powder N/A

Storage Store at -20°C [1][2]

Expert Insight: The peptide sequence of K 41498 contains a significant number of charged

amino acid residues. A charge calculation at physiological pH (~7.4) reveals a net positive

charge, classifying K 41498 as a basic peptide. This is a critical determinant for its dissolution

behavior, as basic peptides generally exhibit good solubility in aqueous, slightly acidic, or

neutral solutions.[3][4][5]

Pre-Dissolution Considerations: A Self-Validating
Approach
To ensure the integrity of your K 41498 stock solutions, the following preparatory steps are

essential.

Equilibration of the Vial: Before opening, allow the vial of lyophilized K 41498 to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of atmospheric

moisture onto the hygroscopic powder, which can affect the accuracy of weighing and the

stability of the peptide.[6]

Aseptic Technique: To prevent microbial contamination, especially for solutions intended for

cell-based assays or in vivo studies, perform all dissolution steps in a laminar flow hood

using sterile labware and reagents.
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Solvent Quality: Use high-purity, sterile water (e.g., water for injection [WFI], cell culture

grade water) or sterile physiological saline (0.9% NaCl). The quality of the solvent is critical

to avoid introducing contaminants that could degrade the peptide or interfere with the

experiment.

Dissolution Workflow Diagram

General Dissolution Workflow for K 41498

Start: Lyophilized K 41498

Equilibrate vial to room temperature

Weigh desired amount

Add sterile water or saline

Gentle mixing (vortexing at low speed, swirling)

Optional: Brief sonication if needed

Visually inspect for complete dissolution

Sterile filter (0.22 µm) for biological applications

Aliquot into single-use volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: General workflow for the dissolution of K 41498.

Protocol 1: Dissolution of K 41498 in Sterile Water
This protocol is recommended for preparing a high-concentration stock solution of K 41498.

Materials:

Lyophilized K 41498
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Sterile, high-purity water (e.g., WFI, cell culture grade)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes with sterile tips

Vortex mixer

Optional: Bath sonicator

Procedure:

Preparation: Allow the vial of K 41498 to come to room temperature. Briefly centrifuge the

vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Add the desired volume of sterile water to the vial to achieve a

concentration up to 5 mg/mL. For example, to prepare a 1 mg/mL stock solution, add 1 mL of

sterile water to 1 mg of K 41498.

Mixing: Gently vortex the solution at a low speed for 1-2 minutes. Avoid vigorous shaking,

which can cause peptide aggregation or denaturation.[7]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of particulates.

Assisted Dissolution (if necessary): If the peptide does not fully dissolve with gentle

vortexing, a brief sonication in a water bath for 5-10 minutes can be employed to aid

dissolution.[8]

Final Concentration Adjustment: Once the peptide is fully dissolved, you can make further

dilutions in your experimental buffer.

Protocol 2: Dissolution of K 41498 in Physiological
Saline (0.9% NaCl)
This protocol is suitable for preparing K 41498 solutions for direct use in in vivo or other

physiological experiments.
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Materials:

Lyophilized K 41498

Sterile 0.9% sodium chloride solution (physiological saline)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes with sterile tips

Vortex mixer

Procedure:

Preparation: Follow the same preparation steps as in Protocol 1.

Solvent Addition: Add the required volume of sterile physiological saline to the vial to achieve

the desired final concentration.

Mixing and Inspection: Follow the same mixing and visual inspection steps as in Protocol 1.

Due to the presence of ions, it is particularly important to ensure complete dissolution.

Sterile Filtration: For in vivo applications, it is highly recommended to sterile filter the final

solution through a 0.22 µm syringe filter to remove any potential microbial contaminants.

Solution Stability and Storage
Proper storage of K 41498 solutions is crucial to maintain its biological activity.

Short-term Storage: Aqueous solutions of K 41498 can be stored at 4°C for up to one week.

Long-term Storage: For long-term storage, it is essential to aliquot the stock solution into

single-use volumes and store them at -20°C or -80°C.[1][2] This prevents repeated freeze-

thaw cycles, which can lead to peptide degradation.[9]

Stability Considerations: As with many peptides, the stability of K 41498 in solution can be

influenced by pH. Maintaining a pH between 5 and 7 is generally recommended for peptide

solutions.
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Troubleshooting
Issue Potential Cause Recommended Solution

Incomplete Dissolution
- Concentration is too high.-

Inadequate mixing.

- Ensure the concentration

does not exceed 5 mg/mL.-

Use brief sonication to aid

dissolution.- For a basic

peptide like K 41498, if water

or saline fails, a small amount

of a dilute acidic solution (e.g.,

10% acetic acid) can be used

to initially dissolve the peptide,

followed by dilution with the

desired buffer.[1][3]

Precipitation upon Dilution

- The peptide is precipitating

out of the solution when

transferred to a different buffer.

- When diluting a stock

solution, add the stock solution

dropwise to the diluent while

gently stirring.[10]

Loss of Activity

- Improper storage (e.g.,

repeated freeze-thaw cycles).-

Microbial contamination.

- Aliquot stock solutions and

avoid repeated freezing and

thawing.- Use sterile

techniques and reagents

during dissolution.

Logical Framework for Dissolution Strategy
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Decision-Making Framework for K 41498 Dissolution

Start: Need to dissolve K 41498

Analyze peptide sequence:
Net charge at pH 7.4 is +3 (Basic)

Initial solvent choice:
Sterile Water or Saline

Attempt dissolution up to 5 mg/mL
with gentle mixing

Success: Clear solution

Failure: Incomplete dissolution

Troubleshooting:
1. Brief sonication

2. If still fails, use dilute acetic acid to solubilize, then dilute

Resolution

Click to download full resolution via product page

Caption: A logical decision-making framework for dissolving K 41498.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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